Ruberythric acid
Ruberythric acid
Brand Name:
Vulcanchem
CAS No.:
152-84-1
VCID:
VC0190479
InChI:
InChI=1S/C25H26O13/c26-12-7-35-24(22(33)18(12)29)36-8-14-20(31)21(32)23(34)25(38-14)37-13-6-5-11-15(19(13)30)17(28)10-4-2-1-3-9(10)16(11)27/h1-6,12,14,18,20-26,29-34H,7-8H2/t12-,14-,18+,20-,21+,22-,23-,24+,25-/m1/s1
SMILES:
C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(C4=C(C=C3)C(=O)C5=CC=CC=C5C4=O)O)O)O)O)O)O)O
Molecular Formula:
C25H26O13
Molecular Weight:
534.5 g/mol
Ruberythric acid
CAS No.: 152-84-1
Natural Products
VCID: VC0190479
Molecular Formula: C25H26O13
Molecular Weight: 534.5 g/mol
CAS No. | 152-84-1 |
---|---|
Product Name | Ruberythric acid |
Molecular Formula | C25H26O13 |
Molecular Weight | 534.5 g/mol |
IUPAC Name | 1-hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyanthracene-9,10-dione |
Standard InChI | InChI=1S/C25H26O13/c26-12-7-35-24(22(33)18(12)29)36-8-14-20(31)21(32)23(34)25(38-14)37-13-6-5-11-15(19(13)30)17(28)10-4-2-1-3-9(10)16(11)27/h1-6,12,14,18,20-26,29-34H,7-8H2/t12-,14-,18+,20-,21+,22-,23-,24+,25-/m1/s1 |
Standard InChIKey | GCGGSVAWTYHZBI-CVQRFVFPSA-N |
Isomeric SMILES | C1[C@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=C(C4=C(C=C3)C(=O)C5=CC=CC=C5C4=O)O)O)O)O)O)O)O |
SMILES | C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(C4=C(C=C3)C(=O)C5=CC=CC=C5C4=O)O)O)O)O)O)O)O |
Canonical SMILES | C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(C4=C(C=C3)C(=O)C5=CC=CC=C5C4=O)O)O)O)O)O)O)O |
Synonyms | beta-2-Alizarin primeveroside; Rubian; Rubianic acid |
PubChem Compound | 92101 |
Last Modified | Dec 23 2021 |
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